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molecular formula C12H8N4O5 B8681684 5-Nitro-2-(pyrazine-2-carboxamido)benzoic acid

5-Nitro-2-(pyrazine-2-carboxamido)benzoic acid

Cat. No. B8681684
M. Wt: 288.22 g/mol
InChI Key: GZTHETGGBOAUQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09073890B2

Procedure details

To a solution of pyrazine-2-carboxylic acid (1.36 g, 10.9 mmol, 1 eq.) in SOCl2 (20 mL) was added DMF (2 drops). The mixture was stirred at 60° C. for 2.0 min. The volatiles were removed in vacuo to give crude pyrazine-2-carbonyl chloride, which was used in the next step directly. TO a suspension of 2-amino-5-nitrobenzoic acid (2.00 g, 10.9 mmol, 1.0 eq.) in THF (50 mL) was added Et3N (1.09 g) and pyrazine-2-carbonyl chloride in anhydrous THF (50 mL) dropwise. The resulting mixture was stirred at room temperature for 18 h. After the reaction was completed, the volatiles were removed. The residue was suspended in H2O (10 mL) and the pH was adjusted to 5 by slow addition of 2N HCl in water. The resulting solid was collected and dried in vacuo to give 3.12 g of 5-nitro-2-(pyrazine-2-carboxamido)benzoic acid as a brown solid (99%). LCMS m/z=289.0 (M+1) (Method B) (retention time=1.24 min),
Name
2-amino-5-nitrobenzoic acid
Quantity
2 g
Type
reactant
Reaction Step One
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Et3N
Quantity
1.09 g
Type
reactant
Reaction Step Two
Name
pyrazine-2-carbonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
5-nitro-2-(pyrazine-2-carboxamido)benzoic acid
Yield
99%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:10]=[CH:9][C:8]([N+:11]([O-:13])=[O:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].CCN(CC)CC.[N:21]1[CH:26]=[CH:25][N:24]=[CH:23][C:22]=1[C:27](Cl)=[O:28]>C1COCC1>[N+:11]([C:8]1[CH:9]=[CH:10][C:2]([NH:1][C:27]([C:22]2[CH:23]=[N:24][CH:25]=[CH:26][N:21]=2)=[O:28])=[C:3]([CH:7]=1)[C:4]([OH:6])=[O:5])([O-:13])=[O:12]

Inputs

Step One
Name
2-amino-5-nitrobenzoic acid
Quantity
2 g
Type
reactant
Smiles
NC1=C(C(=O)O)C=C(C=C1)[N+](=O)[O-]
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
Et3N
Quantity
1.09 g
Type
reactant
Smiles
CCN(CC)CC
Name
pyrazine-2-carbonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=C(C=NC=C1)C(=O)Cl
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at room temperature for 18 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the volatiles were removed
ADDITION
Type
ADDITION
Details
the pH was adjusted to 5 by slow addition of 2N HCl in water
CUSTOM
Type
CUSTOM
Details
The resulting solid was collected
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Details
Reaction Time
 18 h
Name
5-nitro-2-(pyrazine-2-carboxamido)benzoic acid
Type
product
Smiles
[N+](=O)([O-])C=1C=CC(=C(C(=O)O)C1)NC(=O)C1=NC=CN=C1
Measurements
Type Value Analysis
AMOUNT: MASS 3.12 g
YIELD: PERCENTYIELD 99%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.